1-[(6-Hydroxy-2-oxochromen-4-yl)methyl]piperidine-4-carboxamide

• IUPAC Name: 1-[(6-hydroxy-2-oxochromen-4-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H18N2O4/c17-16(21)10-3-5-18(6-4-10)9-11-7-15(20)22-14-2-1-12(19)8-13(11)14/h1-2,7-8,10,19H,3-6,9H2,(H2,17,21)
• InChI Key: CZCDUFFGOPXITQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)CC2=CC(=O)OC3=C2C=C(C=C3)O
• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol
• CAS No.: 903189-41-3

Description

1-[(6-Hydroxy-2-oxochromen-4-yl)methyl]piperidine-4-carboxamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is also known as HOCPCA and has been synthesized using different methods.

Scientific Research Applications

Discovery and Optimization of Inhibitors

1-[(6-Hydroxy-2-oxochromen-4-yl)methyl]piperidine-4-carboxamide derivatives have been explored in various scientific research areas, including the discovery of inhibitors for specific enzymes and receptors. For instance, compounds structurally related to this compound have been identified as inhibitors of soluble epoxide hydrolase, an enzyme involved in the metabolism of epoxides to diols, which plays a role in various physiological processes including inflammation and blood pressure regulation. Such inhibitors were discovered through high-throughput screening and lead optimization work, highlighting the molecule's potential in therapeutic applications (R. Thalji et al., 2013).

Synthesis and Chemical Properties

Research has also focused on the synthesis and evaluation of the chemical properties of compounds related to this compound. Studies have developed convergent, stereoselective, and economical syntheses of related compounds, demonstrating their applications in drug development. These syntheses involve various chemical reactions and processes, including asymmetric hydrogenation and biocatalytic processes, to produce compounds with potential pharmacological activities (Reginald O. Cann et al., 2012).

Antagonist and Binding Studies

Additionally, compounds structurally akin to this compound have been studied as antagonists for specific receptors. For example, research into N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (a compound with a somewhat related structure) provided insights into its molecular interaction with the CB1 cannabinoid receptor. Such studies involve conformational analysis and molecular modeling to understand the binding and activity of these compounds at the receptor level, offering a basis for the development of new therapeutic agents (J. Shim et al., 2002).

Mechanism of Action

Target of Action

They play a significant role in the pharmaceutical industry and are among the most important synthetic fragments for designing drugs .

Mode of Action

The mode of action would depend on the specific target of the compound. For example, a series of 2-amino-4-(1-piperidine) pyridine derivatives were designed as clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitors .

Future Directions

The future directions in the field of piperidine derivatives involve the development of fast and cost-effective methods for the synthesis of substituted piperidines. This is an important task of modern organic chemistry and will continue to be a focus of research.